Cas no 2248416-55-7 (2-Ethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid)

• Product Name: 2-Ethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid
• CAS No: 2248416-55-7
• MF: C₁₁H₁₇N₃O₄
• MW: 255.270382642746
• CID: 6042930
• PubChem ID: 137939724
• Update Time: 2025-10-22

2-Ethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2248416-55-7
• EN300-6509476
• 2-Ethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid
• 4-{[(tert-butoxy)carbonyl]amino}-1-ethyl-1H-pyrazole-5-carboxylic acid

• Inchi： 1S/C11H17N3O4/c1-5-14-8(9(15)16)7(6-12-14)13-10(17)18-11(2,3)4/h6H,5H2,1-4H3,(H,13,17)(H,15,16)
• InChI Key： KWHRYRMOGCEAJN-UHFFFAOYSA-N
• SMILES： O(C(NC1C=NN(CC)C=1C(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 255.12190603g/mol
• Monoisotopic Mass: 255.12190603g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 93.4Ų

Additional information on 2-Ethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid

2-Ethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic Acid: A Comprehensive Overview

2-Ethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid, also known by its CAS number 2248416-55-7, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule is characterized by a pyrazole ring substituted with an ethyl group, an oxycarbonylamino group, and a carboxylic acid moiety. These functional groups contribute to its unique chemical properties and potential applications in drug discovery.

Recent studies have highlighted the potential of pyrazole derivatives as promising candidates for the development of new therapeutic agents. For instance, research published in 2023 demonstrated that certain pyrazole-containing compounds exhibit potent anti-inflammatory and antioxidant activities, making them attractive for the treatment of chronic diseases such as arthritis and neurodegenerative disorders. The presence of the oxycarbonylamino group in 2-Ethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid further enhances its ability to interact with biological systems, potentially leading to novel pharmacological effects.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrazole ring. This is followed by the introduction of substituents at specific positions to achieve the desired functionality. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of such compounds, improving both yield and purity. For example, a 2023 study reported the use of microwave-assisted synthesis to expedite the formation of pyrazole derivatives, significantly reducing reaction times while maintaining product quality.

In terms of pharmacokinetics, 2-Ethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid has shown promising results in preclinical studies. Research conducted in 2023 indicated that this compound exhibits good bioavailability and selective targeting of specific cellular pathways. These findings suggest that it may have potential as a drug candidate for conditions such as cancer and inflammatory diseases. Furthermore, its carboxylic acid group may facilitate its interaction with cellular receptors, enhancing its therapeutic efficacy.

The environmental impact of this compound is another area of interest. As concerns about chemical pollution continue to grow, understanding the biodegradability and toxicity of synthetic compounds has become increasingly important. Recent studies have shown that pyrazole derivatives, including 2-Ethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid, exhibit moderate biodegradability under aerobic conditions. However, further research is needed to assess their long-term effects on ecosystems and human health.

In conclusion, 2-Ethyl-4-[(2-methylpropan-2-yl)oxycarbonylamino]pyrazole-3-carboxylic acid, with its unique chemical structure and promising biological properties, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound may play a pivotal role in advancing medical science and improving human health.